![molecular formula C22H27FN2O3 B6489201 N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]-3-(4-methoxyphenyl)propanamide CAS No. 941896-64-6](/img/structure/B6489201.png)
N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]-3-(4-methoxyphenyl)propanamide
Overview
Description
The compound “N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]-3-(4-methoxyphenyl)propanamide” is a complex organic molecule. It contains several functional groups including a morpholine ring, a fluorophenyl group, a methoxyphenyl group, and an amide linkage .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a cyclic structure (morpholine ring). The presence of these groups would likely result in a variety of intermolecular interactions, including hydrogen bonding and dipole-dipole interactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Antimicrobial Activity
F2880-0953 has shown significant potential as an antimicrobial agent. Research indicates that compounds with morpholine and fluorophenyl groups exhibit strong activity against various bacterial and fungal strains. This makes F2880-0953 a promising candidate for developing new antibiotics, especially in the face of rising antibiotic resistance .
Anticancer Properties
The compound’s structure, which includes a fluorophenyl group, is known to enhance its ability to interfere with cancer cell proliferation. Studies have demonstrated that F2880-0953 can induce apoptosis in cancer cells, making it a potential candidate for cancer therapy .
Anti-inflammatory Effects
F2880-0953 has been investigated for its anti-inflammatory properties. The presence of the morpholine ring in its structure contributes to its ability to inhibit inflammatory pathways, which could be beneficial in treating chronic inflammatory diseases .
Neuroprotective Applications
Research has explored the neuroprotective effects of F2880-0953. The compound’s ability to cross the blood-brain barrier and its interaction with neural receptors suggest it could be useful in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s .
Antiviral Activity
F2880-0953 has also been studied for its antiviral properties. The compound’s unique structure allows it to inhibit viral replication, making it a potential candidate for developing treatments against viral infections, including influenza and possibly even emerging viruses .
Analgesic Potential
The compound has shown promise as an analgesic. Its interaction with pain receptors and pathways suggests that F2880-0953 could be developed into a new class of pain relievers, offering an alternative to traditional opioids and non-steroidal anti-inflammatory drugs (NSAIDs) .
Antioxidant Properties
F2880-0953 has been found to possess antioxidant properties, which can help in reducing oxidative stress in cells. This property is particularly valuable in preventing cellular damage and aging, and it could be applied in developing skincare products and supplements .
Potential in Drug Delivery Systems
The compound’s chemical stability and ability to form complexes with various molecules make it a suitable candidate for drug delivery systems. F2880-0953 can be used to enhance the delivery and efficacy of other therapeutic agents, particularly in targeted drug delivery applications .
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-3-(4-methoxyphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27FN2O3/c1-27-20-9-2-17(3-10-20)4-11-22(26)24-16-21(25-12-14-28-15-13-25)18-5-7-19(23)8-6-18/h2-3,5-10,21H,4,11-16H2,1H3,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMIUZUCKPCWBML-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NCC(C2=CC=C(C=C2)F)N3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-{[(1-methyl-1H-indol-3-yl)carbamoyl]amino}phenyl)acetamide](/img/structure/B6489118.png)
![5-[(2-chloro-6-fluorophenyl)methyl]-3-[(2-chlorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one](/img/structure/B6489125.png)
![N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]cyclohexanecarboxamide](/img/structure/B6489133.png)
![N'-[(2-chlorophenyl)methyl]-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}ethanediamide](/img/structure/B6489141.png)
![N'-cyclopentyl-N-[2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]ethanediamide](/img/structure/B6489148.png)
![N-[2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-N'-[(4-fluorophenyl)methyl]ethanediamide](/img/structure/B6489152.png)
![N-[2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2-oxo-2-(pyrrolidin-1-yl)acetamide](/img/structure/B6489154.png)
![N-[2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-N'-[(pyridin-4-yl)methyl]ethanediamide](/img/structure/B6489162.png)
![N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}cyclohexanecarboxamide](/img/structure/B6489185.png)
![N-[1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]cyclohexanecarboxamide](/img/structure/B6489187.png)
![2-cyclohexyl-N-[1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide](/img/structure/B6489189.png)
![1-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[4-(piperidine-1-sulfonyl)benzoyl]piperazine](/img/structure/B6489198.png)
![2-[4-(2-methylphenoxy)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-phenylacetamide](/img/structure/B6489205.png)
![2-[4-(2-methylphenoxy)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-(3-methylphenyl)acetamide](/img/structure/B6489206.png)